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For Immediate Implementation: Researchers and laboratory personnel must adhere to specific
procedures for the safe and compliant disposal of Perzebertinib. While categorized as a non-
hazardous substance, proper handling and disposal are crucial to maintain a safe laboratory
environment and prevent environmental contamination. This guide provides detailed, step-by-
step instructions for the disposal of Perzebertinib in its various forms within a research setting.

A Safety Data Sheet (SDS) for Perzebertinib classifies it as not a hazardous substance or
mixture.[1] However, it is imperative to follow institutional and local regulations for non-
hazardous chemical waste.[2][3]

Disposal Procedures for Perzebertinib and
Contaminated Materials

The following table outlines the recommended disposal methods for Perzebertinib and

associated laboratory materials.
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Waste Type

Disposal Method

Unused/Expired Perzebertinib (Solid)

Dispose of as non-hazardous solid chemical
waste. Place in a clearly labeled, sealed
container and discard according to your

institution's guidelines for non-hazardous waste.

[2]

Perzebertinib Solutions (Aqueous)

Neutralize to a pH between 5 and 9, if
necessary. Dispose of down the sanitary sewer
with copious amounts of water, in accordance
with local regulations.[4] Small quantities of non-
hazardous liquid waste may be poured down the
sink drain after obtaining approval from the
relevant environmental health and safety

department.[2]

Perzebertinib Solutions (in Organic Solvents)

Dispose of as chemical waste through your
institution's hazardous waste management
program. Do not dispose of organic solvents

down the drain.

Contaminated Labware (e.g., pipette tips, tubes)

Dispose of in the regular laboratory trash,
provided they are free of any hazardous

materials.

Grossly Contaminated Materials (e.g., spills)

Absorb liquid spills with an inert material (e.g.,
vermiculite, sand).[5] Collect the absorbed
material and contaminated personal protective
equipment (PPE) in a sealed container for

disposal as non-hazardous chemical waste.

Empty Perzebertinib Containers

Deface or remove the label to indicate the
container is empty.[2] Dispose of in the regular

trash or recycling, as per institutional policy.

Experimental Protocols for Waste Handling

Spill Decontamination Procedure:

© 2026 BenchChem. All rights reserved.

2/6 Tech Support


https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://ebusiness.avma.org/files/productdownloads/BMP_RxDisposalPoster.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377167?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Restrict Access: Cordon off the affected area to prevent further contamination.
e Don Appropriate PPE: At a minimum, wear gloves, a lab coat, and safety glasses.

o Contain the Spill: For liquid spills, use an absorbent material to contain the spill. For solid
spills, gently sweep to avoid creating dust.

o Clean the Area: Decontaminate the spill surface with a suitable cleaning agent (e.g., soap
and water, or a detergent solution).

o Collect Waste: Place all contaminated materials, including absorbents and cleaning supplies,
into a sealed and clearly labeled waste container.

o Dispose of Waste: Dispose of the waste container following the procedures for non-
hazardous chemical waste.

Logical Workflow for Perzebertinib Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Perzebertinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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